Cas no 1261805-95-1 (2-(2-Bromo-4-(trifluoromethyl)benzoyl)pyridine)
1261805-95-1 structure
Product Name:2-(2-Bromo-4-(trifluoromethyl)benzoyl)pyridine
CAS No:1261805-95-1
MF:C13H7BrF3NO
MW:330.099992990494
CID:4984548
Update Time:2023-08-24
2-(2-Bromo-4-(trifluoromethyl)benzoyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-(2-Bromo-4-(trifluoromethyl)benzoyl)pyridine
-
- Inchi: 1S/C13H7BrF3NO/c14-10-7-8(13(15,16)17)4-5-9(10)12(19)11-3-1-2-6-18-11/h1-7H
- InChI Key: QMHATBUXTRETHU-UHFFFAOYSA-N
- SMILES: BrC1C=C(C(F)(F)F)C=CC=1C(C1C=CC=CN=1)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 334
- XLogP3: 4.1
- Topological Polar Surface Area: 30
2-(2-Bromo-4-(trifluoromethyl)benzoyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013007151-250mg |
2-(2-Bromo-4-(trifluoromethyl)benzoyl)pyridine |
1261805-95-1 | 97% | 250mg |
499.20 USD | 2021-07-04 | |
| Alichem | A013007151-500mg |
2-(2-Bromo-4-(trifluoromethyl)benzoyl)pyridine |
1261805-95-1 | 97% | 500mg |
863.90 USD | 2021-07-04 | |
| Alichem | A013007151-1g |
2-(2-Bromo-4-(trifluoromethyl)benzoyl)pyridine |
1261805-95-1 | 97% | 1g |
1,519.80 USD | 2021-07-04 |
2-(2-Bromo-4-(trifluoromethyl)benzoyl)pyridine Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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